Cas no 500002-86-8 (3-Thiophenecarboxylic acid, 5-(4-carboxyphenyl)-)

• Product Name: 3-Thiophenecarboxylic acid, 5-(4-carboxyphenyl)-
• CAS No: 500002-86-8
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• CID: 1544399
• Update Time: 2024-08-24

3-Thiophenecarboxylic acid, 5-(4-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(4-carboxyphenyl)-

• Inchi： 1S/C12H8O4S/c13-11(14)8-3-1-7(2-4-8)10-5-9(6-17-10)12(15)16/h1-6H,(H,13,14)(H,15,16)
• InChI Key： GMUZSDKFNLAUEI-UHFFFAOYSA-N
• SMILES： C1SC(C2=CC=C(C(O)=O)C=C2)=CC=1C(O)=O

Computed Properties

• Exact Mass: 248.01434

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 508.1±45.0 °C(Predicted)
• PSA: 74.6
• pka: 3.94±0.10(Predicted)